N-methyl-N-nitrosocyclobutanamine
Overview
Description
N-methyl-N-nitrosocyclobutanamine (MNCB) is a nitrogen-containing heterocyclic compound that has a wide range of applications in scientific research. MNCB is an important tool in the fields of biochemistry, physiology, and pharmacology, as it is known to have a variety of biochemical and physiological effects. It is also used as a model compound in laboratory experiments, due to its ability to react with a variety of substrates.
Scientific Research Applications
N-methyl-N-nitrosocyclobutanamine is widely used in scientific research due to its ability to react with a variety of substrates. It is used in the study of the mechanisms of action of drugs, in the evaluation of the metabolic pathways of drugs, and in the study of the biochemical and physiological effects of drugs. It is also used in the study of enzyme inhibitors and activators, and in the study of the metabolism of natural products.
Mechanism of Action
N-methyl-N-nitrosocyclobutanamine is known to act as an alkylating agent, which means that it is able to covalently bind to a variety of substrates, including proteins, enzymes, and DNA. It is also known to act as an inhibitor of enzymes, as well as an inhibitor of the metabolism of drugs.
Biochemical and Physiological Effects
N-methyl-N-nitrosocyclobutanamine is known to have a variety of biochemical and physiological effects. It is known to inhibit the metabolism of drugs, as well as the activity of enzymes involved in drug metabolism. It is also known to inhibit the activity of enzymes involved in the synthesis of proteins and other molecules, as well as the activity of enzymes involved in the breakdown of proteins and other molecules. Additionally, N-methyl-N-nitrosocyclobutanamine is known to have an effect on the expression of genes, as well as the activity of certain hormones.
Advantages and Limitations for Lab Experiments
N-methyl-N-nitrosocyclobutanamine is an important tool for laboratory experiments due to its ability to react with a variety of substrates. Its alkylating properties make it an ideal tool for the study of drug metabolism, enzyme inhibitors and activators, and the metabolism of natural products. However, N-methyl-N-nitrosocyclobutanamine is not without its limitations. The compound is highly toxic and should be handled with care, as it can cause irritation to the skin, eyes, and mucous membranes. Additionally, N-methyl-N-nitrosocyclobutanamine is not soluble in water, which can make it difficult to use in laboratory experiments.
Future Directions
N-methyl-N-nitrosocyclobutanamine has a wide range of applications in scientific research, and its potential future directions are numerous. It could be used in the study of the mechanisms of action of drugs, the evaluation of the metabolic pathways of drugs, and the study of the biochemical and physiological effects of drugs. Additionally, N-methyl-N-nitrosocyclobutanamine could be used in the study of enzyme inhibitors and activators, as well as the metabolism of natural products. It could also be used in the study of the expression of genes, as well as the activity of certain hormones. Finally, N-methyl-N-nitrosocyclobutanamine could be used in the development of new drugs and drug delivery systems.
Synthesis Methods
N-methyl-N-nitrosocyclobutanamine is synthesized by a two-step process. The first step is the nitrosation of cyclobutanone with sodium nitrite in aqueous solution. This reaction produces the nitrosocyclobutanone intermediate, which is then converted to N-methyl-N-nitrosocyclobutanamine by reaction with methyl iodide. This reaction produces the desired N-methyl-N-nitrosocyclobutanamine product, which can then be isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-methyl-N-nitrosocyclobutanamine can be achieved through the reaction of N-methylcyclobutanamine with nitrous acid.", "Starting Materials": [ "N-methylcyclobutanamine", "Nitrous acid" ], "Reaction": [ "Prepare a solution of N-methylcyclobutanamine in anhydrous ether.", "Slowly add nitrous acid to the solution while stirring at a temperature of 0-5°C.", "After the addition is complete, stir the reaction mixture for an additional 30 minutes at 0-5°C.", "Extract the product with ether and wash with water.", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain N-methyl-N-nitrosocyclobutanamine as a yellow oil." ] } | |
CAS RN |
2624140-70-9 |
Product Name |
N-methyl-N-nitrosocyclobutanamine |
Molecular Formula |
C5H10N2O |
Molecular Weight |
114.1 |
Purity |
95 |
Origin of Product |
United States |
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